Cas no 556025-88-8 ((S)-2-Chloro-1-(pyrazin-2-yl)ethanol)

(S)-2-Chloro-1-(pyrazin-2-yl)ethanol Properties

Names and Identifiers

• Pyrazinemethanol, -alpha--(chloromethyl)-, (-alpha-S)- (9CI)
• (S)-2-chloro-1-(pyrazin-2-yl)ethanol
• UUDOAGGITCXZJP-ZCFIWIBFSA-N
• (1S)-2-chloro-1-pyrazin-2-ylethanol
• (1S)-2-Chloro-1-(2-pyrazinyl)ethanol
• (1S)-2-chloro-1-(pyrazin-2-yl)ethan-1-ol
• +Expand

• InChIKey： UUDOAGGITCXZJP-ZCFIWIBFSA-N
• Inchi： 1S/C6H7ClN2O/c7-3-6(10)5-4-8-1-2-9-5/h1-2,4,6,10H,3H2/t6-/m1/s1
• SMILES： ClC[C@H](C1C=NC=CN=1)O

Computed Properties

• Exact Mass: 158.025
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 158.025
• Heavy Atom Count: 10
• Complexity: 102
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 46